BGG463

• Molecular Formula: C30H29F3N6O3
• Molecular Weight: 578.6 g/mol
• InChI: InChI=1S/C30H29F3N6O3/c1-19(40)36-27-16-28(35-18-34-27)42-23-8-9-24-20(14-23)4-3-5-25(24)29(41)37-22-7-6-21(26(15-22)30(31,32)33)17-39-12-10-38(2)11-13-39/h3-9,14-16,18H,10-13,17H2,1-2H3,(H,37,41)(H,34,35,36,40)
• InChIKey: MZZJNOOADWVFPD-UHFFFAOYSA-N

BGG463 Procurement & Research Overview

BGG463 (also known as K03859, NVP-BGG463) is an orally active type II kinase inhibitor primarily described as a CDK2 inhibitor . Beyond its CDK2 activity, BGG463 exhibits potent inhibition of BCR-ABL and its clinically relevant T315I mutant variant . The compound was generated via a rational 'hybrid design' approach that, like Imatinib, locks the kinase in an inactive 'DFG-out' conformation by disrupting the hydrophobic spine assembly . BGG463 is available from multiple research suppliers at purities of 98% or greater, and its biological activity has been validated in both in vitro enzymatic assays and in vivo mouse models of chronic myeloid leukemia (CML) .

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Binding mode

Type II kinase inhibitor targeting DFG-out conformation

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Target profile

BCR-ABL WT and T315I mutant pathway studies

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Research application

CDK2-dependent solid tumor model response assessment

BGG463 Uniqueness vs. Generic Chemotypes

BGG463 occupies a unique functional intersection as both a type II CDK2 inhibitor and a potent BCR-ABL T315I inhibitor . Generic substitution with a standard CDK2 inhibitor (e.g., Seliciclib) or a BCR-ABL inhibitor (e.g., Imatinib) fails because these agents do not recapitulate BGG463's dual-target profile or its specific activity against the T315I gatekeeper mutation . BGG463 was rationally designed via a hybrid approach to disrupt kinase hydrophobic spine assembly, a mechanism distinct from ATP-competitive CDK2 inhibitors . Consequently, procurement of BGG463 is justified for research models requiring concurrent inhibition of CDK2 and imatinib-resistant BCR-ABL T315I signaling .

This compound

BGG463 (GNF-6 equivalent)

Type II, DFG-out binder; dual CDK2/BCR-ABL T315I activity.

Generic alternative

Type I CDK2/9 inhibitors (e.g., CYC065, dinaciclib)

ATP-competitive, active-conformation binders; BCR-ABL T315I activity typically absent.

This compound

Unique selectivity signature

WT/T315I IC50 ratio ~6.6; profile matched only by GNF-6.

Other BCR-ABL inhibitors

AP24163, imatinib, dasatinib

Steep WT/T315I selectivity drop (≥73-fold) or minimal T315I activity.

Substitution without functional equivalence verification may shift pathway-response endpoints and T315I mutant context.

BGG463 Quantitative Evidence

Distinct Type II Profile Versus Type I CDK2 Inhibitors

BGG463 inhibits the imatinib-resistant BCR-ABL T315I mutant with an IC50 of 0.59 µM . This value is comparable to the clinically approved third-generation TKI ponatinib (IC50 ~0.5–2 nM in various assays), but BGG463 achieves this while retaining type II CDK2 activity, a dual functionality absent in ponatinib [1].

Type II vs Type I profile

Class-level inference

CC50 18.46 µM (Vero cells)

vs. CYC065 CDK2 IC50 5 nM (biochemical). Cell-based assay, 48h.

Supports type II binding mode interpretation; cellular potency differs from type I comparator.

Direct biochemical IC50 for BGG463 CDK2 not reported.

Evidence Dimension	BCR-ABL T315I inhibition (IC50)
Target Compound Data	0.59 µM
Comparator Or Baseline	Ponatinib: 0.5–2 nM (varies by assay)
Quantified Difference	BGG463 ~300–1200× less potent than ponatinib on this target, but retains CDK2 activity.
Conditions	Biochemical kinase assay

Why This Matters

BGG463 is selected for research models where dual CDK2 and T315I BCR-ABL inhibition is required—a combination not achievable with ponatinib alone.

• [1] O'Hare T, Shakespeare WC, Zhu X, et al. AP24534, a pan-BCR-ABL inhibitor for chronic myeloid leukemia, potently inhibits the T315I mutant and overcomes mutation-based resistance. Cancer Cell. 2009;16(5):401-412. View Source

Potent T315I BCR-ABL Mutant Inhibition vs. Clinical TKIs

In a standardized antiviral screening panel using HSV-1 infected Vero cells, BGG463 exhibited a CC50 of 18.46 µM [1]. This moderate cytotoxicity contrasts with broad-spectrum CDK inhibitors like Flavopiridol (CC50 = 0.16 µM) and Dinaciclib (CC50 = 1.13 µM), indicating that BGG463 may offer a wider therapeutic window for in vitro studies [2].

T315I mutant inhibition

Cross-study comparable

IC50 0.590 µM

Biochemical kinase assay. Imatinib IC50 8.90 µM, dasatinib >2.7 µM (Ba/F3 cell).

Supports T315I resistance mutant research context.

Cellular assay differences may influence direct quantitative comparison.

Evidence Dimension	Cytotoxicity (CC50)
Target Compound Data	18.46 µM
Comparator Or Baseline	Flavopiridol: 0.16 µM; Dinaciclib: 1.13 µM; Seliciclib: 18.47 µM
Quantified Difference	BGG463 is 115× less cytotoxic than Flavopiridol, 16× less than Dinaciclib.
Conditions	Vero cells infected with HSV-1 (MOI 0.01), 48 h treatment

Why This Matters

Lower cytotoxicity reduces confounding off-target effects, making BGG463 suitable for cell-based assays requiring sustained CDK2 inhibition without rapid cell death.

• [1] Table 2. CDK Inhibitor Cytotoxicity and Anti-HSV Activity. Viruses. 2023;15(8):1642. PMC10459710. View Source
• [2] Table 2. CDK Inhibitor Cytotoxicity and Anti-HSV Activity. Viruses. 2023;15(8):1642. PMC10459710. View Source

BCR-ABL Selectivity: WT vs. T315I and GNF-6 Equivalence

BGG463 shows good oral efficacy in mouse models of CML, potently blocking T315I BCR-ABL autophosphorylation in vivo . Many CDK2-selective tool compounds (e.g., NU6300, CVT-313) lack reported oral bioavailability or in vivo activity data, limiting their utility for animal studies .

WT/T315I selectivity

Direct head-to-head

BCR-ABL IC50 0.09 µM; T315I IC50 0.59 µM (ratio 6.6)

Equivalent to GNF-6. AP24163 ratio 73.

Reported selectivity signature distinct from other BCR-ABL inhibitors.

Identical to GNF-6; supports cross-study validation.

Evidence Dimension	In vivo oral activity
Target Compound Data	Significant inhibition of T315I BCR-ABL autophosphorylation in CML mouse models
Comparator Or Baseline	NU6300, CVT-313: no reported in vivo oral efficacy data
Quantified Difference	Qualitative difference: BGG463 is orally active in vivo; comparators are not documented for in vivo use.
Conditions	Mouse models of CML

Why This Matters

Researchers requiring an orally active CDK2/BCR-ABL T315I inhibitor for in vivo studies can rely on BGG463's validated efficacy, avoiding unproven in-class alternatives.

Oral Efficacy in CML Mouse Models

BGG463 is a derivative of BBT594, a known inhibitor of BCR-ABL T315I . Through rational hybrid design, BGG463 maintains T315I inhibitory potency (IC50 0.59 µM) while acquiring type II CDK2 activity, a target not addressed by the parent compound .

Oral CML model activity

Data to verify

Reported oral efficacy in mouse CML models

No public bioavailability metrics available.

Supports oral exposure-model interpretation; requires independent validation.

Supplier-reported; full PK parameters not disclosed.

Evidence Dimension	Target spectrum
Target Compound Data	CDK2 + BCR-ABL T315I (IC50 0.59 µM)
Comparator Or Baseline	BBT594: BCR-ABL T315I inhibitor only; no CDK2 activity reported.
Quantified Difference	Qualitative: BGG463 adds CDK2 activity to the T315I profile.
Conditions	Biochemical kinase assays

Why This Matters

For research exploring the intersection of CDK2 and BCR-ABL T315I signaling, BGG463 provides a unique chemical probe not available with BBT594 or other single-target T315I inhibitors.

Activity in MYBL2-Driven Prostate Cancer Models

In 3-dimensional spheroid cultures of RB1-deficient prostate cancer cells (SKO, DKO, PPKO), treatment with BGG463 over 72 hours significantly reduced cell growth as measured by CellTiter-Glo assay [1]. This effect phenocopied genetic loss of MYBL2, a transcriptional target of CDK2, validating BGG463's on-target activity in a disease-relevant model [2].

Prostate cancer spheroid activity

Supporting evidence

Growth inhibition in SKO/DKO/PPKO 3D spheroids

72h treatment; phenocopies MYBL2 genetic loss. CellTiter-Glo readout.

Supports CDK2 dependency model in MYBL2-driven prostate cancer research.

Published in AACR supplement; confirm with independent replication.

Evidence Dimension	Cell growth inhibition (3D spheroids)
Target Compound Data	Significant reduction in viability at indicated concentrations
Comparator Or Baseline	Genetic knockdown of MYBL2
Quantified Difference	BGG463 treatment phenocopies MYBL2 loss; exact IC50 values not provided in the available figure.
Conditions	RB1-deficient prostate cancer spheroids, 72 h treatment, CellTiter-Glo

Why This Matters

This data positions BGG463 as a validated chemical probe for studying CDK2 dependency in RB1-deficient prostate cancer, supporting procurement for researchers investigating this specific genetic context.

• [1] Supplement Figure 2 from MYBL2 Drives Prostate Cancer Plasticity: Inhibiting Its Transcriptional Target CDK2 for RB1-Deficient Neuroendocrine Prostate Cancer. AACR Figshare. 2025. View Source
• [2] Supplement Figure 2 from MYBL2 Drives Prostate Cancer Plasticity. AACR Figshare. 2025. View Source

BGG463 Research & Application Scenarios

Overcoming T315I TKI Resistance in CML

BGG463 is uniquely suited for preclinical CML research where imatinib resistance mediated by the T315I mutation coexists with a need to probe CDK2 signaling. The compound's IC50 of 0.59 µM against T315I BCR-ABL [1] and its validated oral in vivo efficacy in CML mouse models [2] provide a robust foundation for mechanism-of-action studies.

Allosteric Kinase Regulation via Type II Binding

BGG463's rational hybrid design disrupts the hydrophobic spine assembly, locking kinases in an inactive DFG-out conformation akin to Imatinib [1]. This mechanism is distinct from ATP-competitive CDK2 inhibitors, making BGG463 a valuable tool for structural and functional studies of type II kinase engagement and selectivity profiling.

CDK2 Target Validation in MYBL2-Driven Solid Tumors

Recent evidence demonstrates that BGG463 treatment of RB1-deficient prostate cancer spheroids phenocopies genetic loss of MYBL2, a CDK2 transcriptional target [1]. Researchers investigating CDK2 as a therapeutic vulnerability in neuroendocrine prostate cancer or other RB1-null tumors can utilize BGG463 as a validated chemical probe to complement genetic knockdown experiments.

Cross-Validation with GNF-6 Equivalent Compound

BGG463's moderate CC50 of 18.46 µM in Vero cells [1] positions it as a useful comparator in cytotoxicity panels. When benchmarking novel CDK2 inhibitors, BGG463 serves as a reference compound that balances on-target activity with a wider cytotoxic window compared to highly toxic pan-CDK inhibitors like Flavopiridol (CC50 0.16 µM) [2].

Application

Selection Property

Validation Focus

T315I mutant resistance studies

Kinase selectivity against BCR-ABL T315I

T315I pathway-response endpoints

Allosteric kinase regulation research

Type II DFG-out binding mode

Conformation-specific signaling modulation

MYBL2-driven solid tumor model studies

CDK2 inhibition in 3D spheroid models

Phenocopy of MYBL2 genetic loss

Cross-validation with GNF-6 data

Functional equivalence confirmed by IC50 profile

Inter-study reproducibility assessment

• [1] Table 2. CDK Inhibitor Cytotoxicity and Anti-HSV Activity. Viruses. 2023;15(8):1642. PMC10459710. View Source
• [2] Table 2. CDK Inhibitor Cytotoxicity and Anti-HSV Activity. Viruses. 2023;15(8):1642. PMC10459710. View Source